Cas no 152519-33-0 (3-Hexanone, 2-hydroxy-,(2S)-)
3-Hexanone, 2-hydroxy-,(2S)- structure
Product Name:3-Hexanone, 2-hydroxy-,(2S)-
CAS No:152519-33-0
MF:C6H12O2
MW:116.158282279968
CID:99209
PubChem ID:11073388
Update Time:2025-04-18
3-Hexanone, 2-hydroxy-,(2S)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexanone, 2-hydroxy-,(2S)-
- 3-Hexanone, 2-hydroxy-, (2S)- (9CI)
- LMFA12000076
- (2S)-2-HYDROXYHEXAN-3-ONE
- 152519-33-0
- 2S-Hydroxyhexan-3-one
- (S)-2-Hydroxy-hexan-3-one
- (S)-2-Hydroxy-3-hexanone
- CHEBI:137758
- SCHEMBL1820884
-
- Inchi： 1S/C6H12O2/c1-3-4-6(8)5(2)7/h5,7H,3-4H2,1-2H3/t5-/m0/s1
- InChI Key： ZWBUSAWJHMPOEJ-YFKPBYRVSA-N
- SMILES： O[C@@H](C)C(CCC)=O
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
3-Hexanone, 2-hydroxy-,(2S)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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